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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194

A comprehensive comparison of the odor thresholds of the enantiomers of gamma-
octalactone, (R)-(-)-gamma-octalactone and (S)-(+)-gamma-octalactone, reveals significant
differences in their sensory perception. This guide provides quantitative data, experimental
methodologies, and a visualization of the relevant biological pathway for researchers,
scientists, and professionals in drug development.

Odor Threshold Comparison

The sensory perception of the two enantiomers of gamma-octalactone differs significantly,
with the (S)-(+)-enantiomer possessing a lower odor threshold, indicating it is more potent than
the (R)-(-)-enantiomer. The odor threshold values for each enantiomer, as determined in a dry
red wine medium, are presented in the table below.

Enantiomer Odor Threshold (pglL)
(R)-(-)-gamma-octalactone 238[1]
(S)-(+)-gamma-octalactone 135[1]

Experimental Protocols

The determination of the odor thresholds for the gamma-octalactone enantiomers was
conducted using a standardized sensory analysis methodology.
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Methodology: ASTM method E 679[1][2]

This standard practice outlines the determination of odor and taste thresholds by a forced-
choice ascending concentration series method of limits.[3][4][5]

Experimental Details:
e Sensory Panel: The evaluation was performed by a panel of 25 members.[1][2]
e Medium: The odor thresholds were determined in a "bag in a box" dry red wine.[1][2]

e Procedure: In this method, panelists are presented with a series of samples in increasing
concentrations. At each concentration level, they are given three samples, two of which are
blanks (the medium only) and one contains the odorant. The panelist's task is to identify the
sample that is different. The threshold is determined as the concentration at which the
substance can be reliably detected.

Olfactory Signaling Pathway

The perception of odorants like the gamma-octalactone enantiomers is initiated by the
interaction of these molecules with olfactory receptors in the nasal cavity. This interaction
triggers a cascade of intracellular events, leading to the transmission of a signal to the brain,
which is then interpreted as a specific scent. The diagram below illustrates the key steps in this
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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